N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Specification

• CAS No.: 476483-95-1
• Molecular Formula: C21H15BrClN5OS
• Molecular Weight: 500.8 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[[4-(4-chlorophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• Standard InChI: InChI=1S/C21H15BrClN5OS/c22-17-3-1-2-4-18(17)25-19(29)13-30-21-27-26-20(14-9-11-24-12-10-14)28(21)16-7-5-15(23)6-8-16/h1-12H,13H2,(H,25,29)
• Standard InChI Key: CSNLETWLAJAXFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)C4=CC=NC=C4)Br

Introduction

N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a complex organic compound featuring a triazole ring, chlorinated and brominated phenyl groups, and a sulfanyl linkage. This compound's molecular formula is C21H15BrClN5OS, and it has a molecular weight of approximately 476.65 g/mol. The presence of multiple functional groups suggests potential applications in medicinal chemistry, particularly in the development of drugs with antifungal, anti-inflammatory, and anticancer properties.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. While specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds often require careful control of reaction conditions to ensure the formation of the desired product. The synthesis may involve the formation of the triazole ring followed by substitution reactions to introduce the chlorophenyl and pyridinyl groups, and finally, the attachment of the sulfanyl linkage and the acetamide moiety.

Biological Activities

Compounds with similar structures to N-(2-bromophenyl)-2-{[4-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide often exhibit significant biological activities. The triazole moiety is associated with antifungal properties, while chlorinated aromatic systems may enhance interactions with biological targets, potentially leading to improved therapeutic profiles. Preliminary studies suggest that such compounds may also exhibit anti-inflammatory and anticancer activities due to their ability to interact with various enzymes and receptors.